N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide

• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol
• IUPAC Name: N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C12H12FN3OS/c1-7(2)11(17)15-12-14-10(16-18-12)8-3-5-9(13)6-4-8/h3-7H,1-2H3,(H,14,15,16,17)
• InChI Key: CAKLMMGSBWNRPL-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=NC(=NS1)C2=CC=C(C=C2)F

Description

N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide, also known as FTY720, is a synthetic compound that was first developed as an immunosuppressant drug. However, recent studies have shown that FTY720 has potential therapeutic applications in various fields of medicine, including neurology, oncology, and cardiology.

Mechanism of Action

N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide works by binding to sphingosine-1-phosphate (S1P) receptors, which are involved in various cellular processes such as cell proliferation, migration, and survival. By binding to these receptors, N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide prevents the migration of immune cells from lymph nodes to the bloodstream, thereby reducing inflammation and immune responses.
Biochemical and Physiological Effects:
N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been shown to have various biochemical and physiological effects, including reducing inflammation, promoting cell survival, and inhibiting angiogenesis. N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has also been shown to modulate the immune system by reducing the number of circulating lymphocytes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide in lab experiments is its ability to modulate the immune system, which can be useful in studying immune responses. However, N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has limitations in terms of its specificity and potential off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide research, including investigating its potential therapeutic applications in other fields of medicine, such as dermatology and ophthalmology. Further studies are also needed to better understand the mechanisms of action of N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide and to develop more specific and effective analogs of the compound. Additionally, clinical trials are needed to evaluate the safety and efficacy of N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide in humans for various therapeutic applications.

Synthesis Methods

N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide can be synthesized using a multistep process that involves the reaction of 4-fluoroaniline with thiosemicarbazide to form 3-(4-fluorophenyl)-1,2,4-thiadiazol-5-amine. The amine is then reacted with 2-methylpropanoyl chloride to form N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide.

Scientific Research Applications

N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In neurology, N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as multiple sclerosis. In oncology, N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been shown to have anti-tumor effects and may be useful in the treatment of various types of cancer. In cardiology, N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been shown to have cardioprotective effects and may be useful in the treatment of cardiovascular diseases.